Cas no 1805132-40-4 (4,5-Bis(trifluoromethyl)-2-iodoanisole)

• Product Name: 4,5-Bis(trifluoromethyl)-2-iodoanisole
• CAS No: 1805132-40-4
• MF: C₉H₅F₆IO
• MW: 370.030296087265
• CID: 4964880
• Update Time: 2023-08-24

4,5-Bis(trifluoromethyl)-2-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-iodoanisole

• Inchi： 1S/C9H5F6IO/c1-17-7-3-5(9(13,14)15)4(2-6(7)16)8(10,11)12/h2-3H,1H3
• InChI Key： CYSWMDCRAHIYLD-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)OC

Computed Properties

• Exact Mass: 369.92893 g/mol
• Monoisotopic Mass: 369.92893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 370.03
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2